Ethyl 2-methyl-2-[(quinolin-8-yl)oxy]propanoate

• CAS No.: 88350-05-4
• Molecular Formula: C15H17NO3
• Molecular Weight: 259.30 g/mol
• IUPAC Name: ethyl 2-methyl-2-quinolin-8-yloxypropanoate
• InChI: InChI=1S/C15H17NO3/c1-4-18-14(17)15(2,3)19-12-9-5-7-11-8-6-10-16-13(11)12/h5-10H,4H2,1-3H3
• InChI Key: ZDVSDDYLDNVGBC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C)OC1=CC=CC2=C1N=CC=C2

Description

Ethyl 2-methyl-2-[(quinolin-8-yl)oxy]propanoate is a useful research compound. Its molecular formula is C15H17NO3 and its molecular weight is 259.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of compound NaH (248 mg, 10.2 mmol) in DMF (10 mL) was added quinolin-8-ol (500 mg, 3.44 mmol) at 28° C. After stirring for 5 minutes, ethyl 2-bromo-2-methylpropanoate (806 mg, 4.13 mmol) was added and the reaction mixture was stirred for an additional 16 h at 28° C. until the reaction was complete by TLC. The mixture was then diluted with water (50 mL) and extracted with ethyl acetate (3×20 mL). The combined organic layers were washed with brine (30 mL), dried over Na2SO4 and concentrated to give the crude product (400 mg, 44.8%) as colorless oil which was used in next step without further purification.